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Cat. No.: B1684122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of WIKI4, a potent small-molecule

inhibitor of the Wnt/β-catenin signaling pathway. WIKI4 functions by selectively inhibiting the

enzymatic activity of Tankyrase (TNKS), a key regulator of AXIN degradation. Its discovery and

mechanism of action present a significant development for research in oncology and

developmental biology.

Core Chemical and Biological Properties
WIKI4, with the chemical name 2-[3-[[4-(4-methoxyphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazol-3-

yl]thio]propyl]-1H-benz[de]isoquinoline-1,3(2H)-dione, was identified through high-throughput

screening as a specific inhibitor of the Wnt/β-catenin pathway.[1] It is structurally distinct from

previously identified Tankyrase inhibitors like XAV-939.[1][2] The primary mechanism of WIKI4
involves the inhibition of Tankyrase-mediated ADP-ribosylation of AXIN, a crucial component of

the β-catenin destruction complex.[1][3] This inhibition prevents the ubiquitylation and

subsequent proteasomal degradation of AXIN, leading to the stabilization of the destruction

complex and enhanced degradation of β-catenin.[1]

Quantitative Data Summary
The following tables summarize the key quantitative metrics reported for WIKI4's activity and

potency.
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Target Enzyme IC50 (nM) Source

Tankyrase 1 (TNKS1) 26 [3]

Tankyrase 2 (TNKS2) 15 [3]

Table 1: In Vitro Enzyme Inhibition. IC50 values represent the concentration of WIKI4 required

to inhibit 50% of the enzymatic activity of purified Tankyrase 1 and 2.

Cell Line /
Condition

EC50 / IC50 (nM) Assay Type Source

DLD1 colorectal

carcinoma cells
~75

β-catenin reporter

activity
[1]

Wnt3a-stimulated

A375 melanoma cells
~75

β-catenin reporter

activity
[1]

SCLC cells 20 Cytotoxicity

Table 2: Cell-Based Assay Potency. EC50/IC50 values represent the concentration of WIKI4
required to achieve 50% of the maximal response in cell-based assays.

Signaling Pathway and Mechanism of Action
WIKI4 intervenes in the Wnt/β-catenin signaling pathway at the level of the β-catenin

destruction complex. The diagram below illustrates this mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WIKI4, a Novel Inhibitor of Tankyrase and Wnt/ß-Catenin Signaling | PLOS One
[journals.plos.org]

2. WIKI4, a novel inhibitor of tankyrase and Wnt/ß-catenin signaling - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Structural Basis and Selectivity of Tankyrase Inhibition by a Wnt Signaling Inhibitor WIKI4 |
PLOS One [journals.plos.org]

To cite this document: BenchChem. [WIKI4: A Technical Guide to the Novel Tankyrase
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684122#understanding-the-chemical-structure-of-
wiki4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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